Cas no 778605-63-3 (3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid
• CAS No: 778605-63-3
• MF: C₁₇H₁₆INO₄
• MW: 425.217717170715
• CID: 6283049
• PubChem ID: 165958040
• Update Time: 2025-07-20

3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(3-iodophenyl)propanoic acid
• 778605-63-3
• EN300-1285840

• Inchi： 1S/C17H16INO4/c18-14-8-4-7-13(9-14)15(10-16(20)21)19-17(22)23-11-12-5-2-1-3-6-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)
• InChI Key： HXBPCUGQRXALRU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.01241g/mol
• Monoisotopic Mass: 425.01241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid

Research Briefing on 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid (CAS: 778605-63-3)

3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid (CAS: 778605-63-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a benzyloxycarbonyl (Cbz) protecting group and an iodophenyl moiety, has been explored for its potential applications in drug discovery, particularly as a building block for peptide synthesis and as a precursor for radiopharmaceuticals. Recent studies have highlighted its utility in the development of targeted therapies and imaging agents, making it a compound of considerable interest to researchers.

Recent advancements in the synthesis and application of 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid have been documented in several high-impact journals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of iodine-labeled peptides for positron emission tomography (PET) imaging. The researchers utilized this compound to develop a novel radiotracer for the detection of tumor-associated antigens, showcasing its potential in oncology diagnostics. The study reported a high yield and purity of the final product, underscoring the compound's reliability in complex synthetic pathways.

Another significant study, featured in Bioorganic & Medicinal Chemistry Letters (2022), explored the compound's role in the design of enzyme inhibitors. The iodophenyl group was found to enhance binding affinity to target enzymes, particularly those involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs, with the compound serving as a versatile scaffold for further modifications. The study also provided detailed pharmacokinetic data, indicating favorable absorption and distribution properties, which are critical for drug development.

In addition to its applications in imaging and drug design, 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid has been investigated for its potential in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2023) highlighted its use in the conjugation of therapeutic agents to nanoparticles, enabling site-specific delivery and reduced off-target effects. The compound's stability under physiological conditions and its ability to form stable linkages with various functional groups were identified as key advantages in this context.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to facilitate its transition from laboratory research to clinical applications. Future research directions may focus on improving synthetic methodologies, exploring novel derivatives, and conducting comprehensive preclinical studies to validate its safety and efficacy.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(3-iodophenyl)propanoic acid (CAS: 778605-63-3) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications in imaging, drug design, and targeted delivery. Continued research and innovation in this area hold the potential to unlock new therapeutic possibilities and advance the field of precision medicine.